Cas no 219938-56-4 (7-Allyl-6-hydroxy-4,4,5,8-tetramethylhydrocoumarin)

• Product Name: 7-Allyl-6-hydroxy-4,4,5,8-tetramethylhydrocoumarin
• CAS No: 219938-56-4
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 2145830
• Update Time: 2025-11-02

7-Allyl-6-hydroxy-4,4,5,8-tetramethylhydrocoumarin Chemical and Physical Properties

Names and Identifiers

• 7-allyl-6-hydroxy-4,4,5,8-tetramethylhydrocoumarin
• GAWDYFPZWJGLBM-UHFFFAOYSA-N
• 7-Allyl-6-hydroxy-4,4,5,8-tetramethyl-chroman-2-one
• 4,4,5,8-Tetramethyl-6-hydroxy-7-allyl-3,4-dihydrocoumarin
• 7-Allyl-6-hydroxy-4,4,5,8-tetramethylhydrocoumarin

• Inchi： 1S/C16H20O3/c1-6-7-11-9(2)15-13(10(3)14(11)18)16(4,5)8-12(17)19-15/h6,18H,1,7-8H2,2-5H3
• InChI Key： GAWDYFPZWJGLBM-UHFFFAOYSA-N
• SMILES： O1C(CC(C)(C)C2C(C)=C(C(CC=C)=C(C)C1=2)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 374
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins 3,4-dihydrocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins

Additional information on 7-Allyl-6-hydroxy-4,4,5,8-tetramethylhydrocoumarin

7-Allyl-6-hydroxy-4,4,5,8-tetramethylhydrocoumarin (CAS No. 219938-56-4): A Comprehensive Overview

7-Allyl-6-hydroxy-4,4,5,8-tetramethylhydrocoumarin (CAS No. 219938-56-4) is a specialized hydrocoumarin derivative that has garnered significant attention in the fields of organic chemistry, fragrance development, and material science. This compound belongs to the coumarin family, which is renowned for its diverse biological activities and applications in various industries. The unique structural features of this molecule, including the allyl group and hydroxy substitution, contribute to its distinct chemical properties and potential uses.

The molecular structure of 7-Allyl-6-hydroxy-4,4,5,8-tetramethylhydrocoumarin combines the classic benzopyrone skeleton with multiple methyl groups and an allyl substituent, making it particularly interesting for researchers studying structure-activity relationships. Recent trends in green chemistry have highlighted the importance of such modified coumarin derivatives as potential bio-based materials and sustainable fragrance ingredients. Many users searching for "natural fragrance compounds" or "modified coumarin applications" will find this compound relevant to their queries.

In the realm of fragrance chemistry, 7-Allyl-6-hydroxy-4,4,5,8-tetramethylhydrocoumarin offers intriguing possibilities due to its potential olfactory characteristics. The combination of the hydroxy group and allyl moiety may contribute to unique scent profiles that are currently being explored in perfumery research. This aligns with current market demands for novel synthetic aroma chemicals that can complement or enhance natural fragrance compositions. Searches for "new synthetic fragrance ingredients 2024" or "allyl-substituted coumarin uses" reflect the growing interest in this area.

The compound's potential applications extend beyond fragrances. In material science, derivatives like 7-Allyl-6-hydroxy-4,4,5,8-tetramethylhydrocoumarin are being investigated for their possible role in advanced polymer systems and functional coatings. The presence of multiple methyl groups and the allyl functionality may influence properties such as thermal stability and material compatibility, making it a candidate for specialty material formulations. Researchers looking for "coumarin-based materials" or "allyl-functionalized organic compounds" frequently encounter this chemical in their literature reviews.

From a synthetic chemistry perspective, 7-Allyl-6-hydroxy-4,4,5,8-tetramethylhydrocoumarin presents interesting challenges and opportunities. The selective introduction of the allyl group at the 7-position while maintaining the hydroxy functionality at the 6-position requires careful synthetic planning. Current methodologies for preparing such compounds often involve transition metal catalysis or microwave-assisted synthesis, topics that are highly searched in academic and industrial chemistry circles. Queries like "allylation of hydroxycoumarins" or "tetramethylcoumarin synthesis" demonstrate the technical interest in this area.

The physicochemical properties of 7-Allyl-6-hydroxy-4,4,5,8-tetramethylhydrocoumarin contribute significantly to its potential applications. The compound likely exhibits moderate solubility in organic solvents, with its hydroxy group providing some polarity while the methyl groups enhance lipophilicity. These characteristics make it potentially useful in formulations requiring specific solubility parameters or partition coefficients. Professionals searching for "hydroxycoumarin solubility" or "allylated coumarin properties" often seek such detailed information.

In the context of market trends, specialty chemicals like 7-Allyl-6-hydroxy-4,4,5,8-tetramethylhydrocoumarin are seeing increased demand due to the growth of custom synthesis and fine chemical sectors. The compound's potential applications in high-value chemical products make it an interesting target for manufacturers serving niche markets. Business-related searches such as "coumarin derivative suppliers" or "specialty fragrance chemical manufacturers" reflect this commercial interest.

Quality control and analytical characterization of 7-Allyl-6-hydroxy-4,4,5,8-tetramethylhydrocoumarin typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity profile is crucial for its intended applications, particularly in fragrance and material science uses where consistency is paramount. Analytical chemists frequently search for "coumarin derivative analysis methods" or "hydroxycoumarin characterization techniques" to ensure proper quality assessment.

Looking toward future developments, research on 7-Allyl-6-hydroxy-4,4,5,8-tetramethylhydrocoumarin may explore its potential in emerging areas such as bioactive materials or smart coatings. The compound's structural features suggest possible interactions with biological systems or responsiveness to environmental stimuli, though such applications would require extensive investigation. Scientific queries like "functionalized coumarin future applications" or "allyl-hydroxycoumarin research trends" indicate the forward-looking interest in this chemical space.

In summary, 7-Allyl-6-hydroxy-4,4,5,8-tetramethylhydrocoumarin (CAS No. 219938-56-4) represents a versatile hydrocoumarin derivative with promising applications across multiple industries. Its unique combination of allyl functionality, hydroxy group, and multiple methyl substitutions makes it a compound of significant interest for researchers and industry professionals alike. As synthetic methodologies advance and application research expands, this specialized coumarin derivative is likely to find increasing utility in fragrance development, material science, and other specialized chemical applications.